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Compound of Interest

Compound Name:
1,3-dimethyl-1H-pyrazole-4-

carbonitrile

CAS No.: 87412-96-2

Cat. No.: B1289727

Get Quote

Topic: CAS Number 87412-96-2 (1,3-Dimethyl-1H-pyrazole-4-carbonitrile): Properties,

Synthesis, and Pharmaceutical Applications

Part 1: Executive Summary
CAS 87412-96-2, chemically known as 1,3-Dimethyl-1H-pyrazole-4-carbonitrile, is a critical

heterocyclic building block in medicinal chemistry and agrochemical synthesis. It serves as the

primary precursor to 1,3-dimethyl-1H-pyrazole-4-carboxylic acid, a "privileged scaffold" used to

construct libraries of bioactive amides, particularly Dopamine D3 receptor antagonists and

Succinate Dehydrogenase Inhibitor (SDHI) fungicides.

Unlike its fluorinated analogs (common in blockbuster drugs like Fluxapyroxad), the 1,3-

dimethyl variant is pivotal in Structure-Activity Relationship (SAR) optimization, serving as a

steric and electronic reference point for drug candidates targeting Central Nervous System

(CNS) disorders and kinase pathways. Additionally, it has environmental significance as a

stable transformation product of unsymmetrical dimethylhydrazine (UDMH) rocket fuel, making

it a marker for environmental monitoring.
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Part 2: Chemical Identity & Physicochemical
Properties
The stability and reactivity of CAS 87412-96-2 are defined by the electron-withdrawing nitrile

group at position 4 and the electron-donating methyl groups at positions 1 and 3. This "push-

pull" electronic structure makes the C5 position susceptible to electrophilic attack or

deprotonation/lithiation.

Property Data

CAS Number 87412-96-2

IUPAC Name 1,3-Dimethyl-1H-pyrazole-4-carbonitrile

Molecular Formula C₆H₇N₃

Molecular Weight 121.14 g/mol

Physical State White to off-white crystalline solid

Melting Point 60–64 °C (Experimental)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

pKa (Conjugate Acid) ~2.5 (Pyrazole nitrogen)

Key Impurity
1,5-Dimethyl-1H-pyrazole-4-carbonitrile

(Regioisomer)

Part 3: Synthetic Utility & Reaction Mechanisms
Regioselective Synthesis Strategy
The synthesis of CAS 87412-96-2 is a classic problem in heterocyclic chemistry due to the

formation of the unwanted 1,5-dimethyl isomer. The industrial route minimizes this by

controlling the condensation conditions of methylhydrazine.

Protocol: One-Pot Cyclization via Vilsmeier-Haack Intermediate This method avoids the isomer

mixture issue inherent in direct hydrazine condensation with diketones.
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Formylation: Reaction of acetone semicarbazone with Vilsmeier reagent (POCl₃/DMF)

generates the 4-formyl-1,3-dimethylpyrazole intermediate.

Oximation: Treatment with hydroxylamine hydrochloride (NH₂OH·HCl) yields the oxime.

Dehydration: The oxime is dehydrated using acetic anhydride or thionyl chloride to form the

nitrile (CAS 87412-96-2).

Alternative Route (Direct Cyclization): Condensation of 2-(ethoxymethylene)-3-oxobut anenitrile

with methylhydrazine.

Challenge: Yields a mixture of 1,3- and 1,5-isomers (typically 9:1 ratio).

Purification: The 1,3-isomer is less polar and crystallizes more readily, allowing separation

via recrystallization from ethanol/heptane.

Downstream Transformations
The nitrile group is a versatile "handle" for further elaboration:

Hydrolysis: Acidic or basic hydrolysis yields 1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS

78109-26-9), the acylating agent for amide coupling.

Reduction: Catalytic hydrogenation (Raney Ni/H₂) yields the primary amine, used in

urea/carbamate synthesis.

Cyclization: Reaction with hydrazine yields pyrazolo[3,4-d]pyrimidines (kinase inhibitor

scaffolds).

Part 4: Pharmaceutical & Agrochemical Applications
Dopamine D3 Receptor Antagonists (CNS Disorders)
Research indicates that the 1,3-dimethylpyrazole-4-carboxamide motif is a potent

pharmacophore for selective Dopamine D3 receptor antagonism, a target for treating

schizophrenia and drug addiction.

Mechanism: The pyrazole core acts as a bioisostere for the phenyl ring in traditional D3

ligands, improving metabolic stability and reducing lipophilicity (LogP).
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Key Example: Coupling of 1,3-dimethyl-1H-pyrazole-4-carboxylic acid with 3,3-

difluoropyrrolidine yields high-affinity antagonists with reduced off-target binding to D2

receptors.

Kinase Inhibitor Scaffolds (Oncology)
While blockbuster drugs like Ruxolitinib use a pyrrolo[2,3-d]pyrimidine core, the pyrazolo[3,4-

d]pyrimidine system derived from CAS 87412-96-2 is investigated for:

PI3K Inhibition: The 1,3-dimethyl substitution pattern locks the conformation of the inhibitor in

the ATP-binding pocket.

LSD1 Inhibitors: Used in epigenetic cancer therapy research.

Environmental Marker (Aerospace)
CAS 87412-96-2 is identified as a stable transformation product of Unsymmetrical

Dimethylhydrazine (UDMH), a toxic component of hypergolic rocket fuels. Its detection in soil or

water serves as a forensic marker for historic aerospace fuel spills.

Part 5: Visualized Workflows (Graphviz)
Diagram 1: Regioselective Synthesis of CAS 87412-96-2
This workflow illustrates the Vilsmeier-Haack approach to ensure high regioselectivity for the

1,3-isomer.
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Caption: Step-by-step regioselective synthesis preventing the formation of the 1,5-isomer

impurity.

Diagram 2: Pharmaceutical Application (D3 Antagonist
Synthesis)
This diagram shows the conversion of the nitrile to the active pharmaceutical ingredient (API)

candidate.
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Caption: Conversion of CAS 87412-96-2 into a potent Dopamine D3 receptor antagonist

scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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